(1r,4r)-4-hydroxycyclohexane-1-carbonitrile
Overview
Description
(1R,4R)-4-hydroxycyclohexane-1-carbonitrile, also known as 4HCCN, is an organic compound that has been studied for its potential applications in a variety of scientific fields. It is a cyclic amide, containing a six-membered ring with a nitrogen atom at the center and two hydroxy groups on the side. 4HCCN is a highly versatile compound that can be used as a building block for other molecules, and it has been used in the synthesis of several pharmaceuticals and other compounds.
Scientific Research Applications
(1r,4r)-4-hydroxycyclohexane-1-carbonitrile has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of several compounds, including the anticancer drug camptothecin and several other pharmaceuticals. It has also been used as a substrate for the study of enzymatic reactions, such as the hydrolysis of amides. In addition, (1r,4r)-4-hydroxycyclohexane-1-carbonitrile has been used in the study of the mechanism of action of some drugs, as well as in the synthesis of fluorescent dyes.
Mechanism of Action
The mechanism of action of (1r,4r)-4-hydroxycyclohexane-1-carbonitrile is still not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as proteases and phosphatases. It is also believed to be involved in the inhibition of some cellular processes, such as cell proliferation and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1r,4r)-4-hydroxycyclohexane-1-carbonitrile have not been extensively studied. However, it has been shown to have some anti-inflammatory effects, as well as some antifungal effects. It has also been shown to have some antiviral activity, although the exact mechanism of action is still unknown.
Advantages and Limitations for Lab Experiments
The main advantage of using (1r,4r)-4-hydroxycyclohexane-1-carbonitrile in laboratory experiments is its high purity and high yield. It is also relatively easy to synthesize and can be used as a starting material for a variety of compounds. However, it is important to note that the compound can be toxic if not used properly, and it should be handled with care.
Future Directions
There are several potential future directions for (1r,4r)-4-hydroxycyclohexane-1-carbonitrile research. One potential direction is to further investigate the biochemical and physiological effects of the compound. Another potential direction is to investigate its potential applications in drug design and development. Additionally, more research could be done on the mechanism of action of (1r,4r)-4-hydroxycyclohexane-1-carbonitrile and its potential uses in the synthesis of other compounds. Finally, further research could be done on the safety and toxicity of (1r,4r)-4-hydroxycyclohexane-1-carbonitrile, as well as its potential uses in the medical field.
Synthesis Methods
(1r,4r)-4-hydroxycyclohexane-1-carbonitrile has been synthesized using several different methods. The most common method is the reaction of cyclohexanone and 1-cyanoethyl chloroformate in the presence of an acid catalyst. This reaction yields the desired product in a high yield and with a high degree of purity. Other methods have been developed, such as the reaction of cyclohexanone and acrylonitrile in the presence of an acid catalyst. This method yields the product in lower yields and with lower purity, but it is still a viable method for the synthesis of (1r,4r)-4-hydroxycyclohexane-1-carbonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1r,4r)-4-hydroxycyclohexane-1-carbonitrile involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexanone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Sodium cyanide", "Acetic acid", "Sodium acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with hydroxylamine hydrochloride in the presence of sodium hydroxide to form cyclohexanone oxime.", "Step 2: Cyclohexanone oxime is then reacted with sodium cyanide in the presence of acetic acid to form (1r,4r)-4-cyanocyclohexanone.", "Step 3: (1r,4r)-4-cyanocyclohexanone is then reduced with sodium borohydride in methanol to form (1r,4r)-4-hydroxycyclohexanone.", "Step 4: (1r,4r)-4-hydroxycyclohexanone is then reacted with sodium cyanide in the presence of acetic acid to form (1r,4r)-4-hydroxycyclohexane-1-carbonitrile." ] } | |
CAS RN |
77407-27-3 |
Product Name |
(1r,4r)-4-hydroxycyclohexane-1-carbonitrile |
Molecular Formula |
C7H11NO |
Molecular Weight |
125.2 |
Purity |
95 |
Origin of Product |
United States |
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